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Compound of Interest

Compound Name: 5-Fluorotryptophan

Cat. No.: B555309

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial sources,
availability, and technical data for 5-Fluorotryptophan. This fluorinated analog of the essential
amino acid tryptophan has become an invaluable tool in drug discovery and protein
engineering, primarily due to the unique properties of the fluorine atom as a probe for Nuclear
Magnetic Resonance (NMR) spectroscopy and its potential to modulate biological activity. This
guide is intended to assist researchers, scientists, and drug development professionals in
sourcing 5-Fluorotryptophan and understanding its application in experimental settings.

Commercial Availability

5-Fluorotryptophan is commercially available in its L-, D-, and DL-isomeric forms, as well as
with protecting groups such as Fluorenylmethyloxycarbonyl (Fmoc) for peptide synthesis. A
variety of chemical suppliers offer this compound in different quantities and purity levels. Below
is a summary of major commercial suppliers and their typical product offerings.

Table 1: Commercial Suppliers of 5-Fluorotryptophan
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. . . Available
Supplier Product Variants Purity .
Quantities
5-Fluoro-L-tryptophan,
_ _ =295% to =98.0% 25mg, 100mg, 19,5
Sigma-Aldrich 5-Fluoro-DL-
(HPLC) g

tryptophan
Fmoc-5-fluoro-L- ]

Chem-Impex 299.9% (Chiral HPLC) 100 mg, 250 mg, 1 g
tryptophan

) 5-Fluoro-D,L- N

Biosynth Not specified 059,19,25¢g
tryptophan
5-Fluoro-DL-

Molecular Depot tryptophan (Highly Biotechnology Grade 50 mg
Pure)
5-Fluoro-L-tryptophan ~ Molecular Biolo

GoldBio ypiop i 500mg, 149
monohydrate Grade
5-Fluoro-L-tryptophan

Blue Tiger Scientific Monohydrate (Highly Highly Pure 100 mg

Pure)

US Biological

5-Fluoro-D-
Tryptophan

Highly Purified

100mg, 250mg,
500mg, 19, 29

Note: Pricing information has been omitted as it is subject to change. Please refer to the
suppliers' websites for current pricing.

Technical Data
Table 2: Physicochemical Properties of 5-Fluoro-L-
tryptophan
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Property Value

Molecular Formula C11H11FN20:2

Molecular Weight 222.22 g/mol [1]
Appearance White to off-white powder[2]
Melting Point 270-280 °C[3]

Storage Temperature 2-8°C[3]

Forms a nearly colorless to light yellow, clear to

Solubility nearly clear solution when dissolved 1% in 1M
HCL.[4]
Purity (Typical) >98.0% (HPLC)[3]

Safety Information

5-Fluoro-DL-tryptophan is classified as harmful if swallowed, causes skin irritation, causes
serious eye irritation, and may cause respiratory irritation.[5] Appropriate personal protective
equipment (PPE), including eye shields, gloves, and a type N95 (US) respirator, should be
used when handling this compound.[3] For detailed safety information, always refer to the
Material Safety Data Sheet (MSDS) provided by the supplier.[2][5][6][7]

Experimental Protocols

5-Fluorotryptophan is widely used for the biosynthetic incorporation into proteins, enabling
studies of protein structure, dynamics, and interactions using *°F-NMR spectroscopy.

Protocol 1: Biosynthetic Incorporation of 5-
Fluorotryptophan into Proteins in E. coli

This protocol is adapted from methods describing the expression of 5FW-containing proteins in
Escherichia coli by inhibiting the Shikimate pathway.[8]

Materials:
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E. coli expression strain (e.g., BL21(DE3)) transformed with the expression plasmid for the
protein of interest.

Minimal media (e.g., M9 minimal media).
5-Fluoro-D,L-tryptophan (5FW).
N-(Phosphonomethyl)glycine (glyphosate).
Isopropyl 3-D-1-thiogalactopyranoside (IPTG).

Appropriate antibiotics.

Methodology:

Prepare Starter Culture: Inoculate a single colony of the transformed E. coli into 5-10 mL of
LB medium containing the appropriate antibiotic. Grow overnight at 37°C with shaking.

Inoculate Expression Culture: The next day, inoculate 1 L of minimal media with the
overnight starter culture. Grow at 37°C with shaking until the optical density at 600 nm
(ODeoo) reaches 0.6-0.8.

Inhibit Aromatic Amino Acid Synthesis: Add glyphosate to a final concentration of 1 g/L to
inhibit the endogenous synthesis of aromatic amino acids.

Add 5-Fluorotryptophan: Add 5-Fluoro-D,L-tryptophan to a final concentration of 40-60
mg/L.

Induce Protein Expression: After a short incubation period (e.g., 30 minutes), induce protein
expression by adding IPTG to a final concentration of 0.5-1 mM.

Harvest Cells: Continue to grow the culture at a reduced temperature (e.g., 18-25°C) for 12-
16 hours. Harvest the cells by centrifugation.

Protein Purification: Purify the 5SFW-labeled protein from the cell pellet using standard
chromatography techniques appropriate for the protein of interest.
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Protocol 2: **F-NMR Spectroscopy of 5-
Fluorotryptophan Labeled Protein

This protocol provides a general workflow for acquiring *°F-NMR spectra of a purified protein
containing 5-Fluorotryptophan.

Materials:

o Purified 5FW-labeled protein.

 NMR buffer (e.g., phosphate or Tris buffer, pH 7.4, containing 10% Dz0).
* NMR spectrometer equipped with a fluorine probe.

Methodology:

Sample Preparation: Prepare the NMR sample by dissolving the purified 5FW-labeled
protein in the NMR buffer to a final concentration of 50-200 puM.

o Spectrometer Setup: Tune and match the fluorine probe of the NMR spectrometer according
to the manufacturer's instructions.

» Data Acquisition: Acquire a one-dimensional °F-NMR spectrum. Typical acquisition
parameters include a spectral width of 40-50 ppm, a recycle delay of 1-2 seconds, and a
sufficient number of scans to achieve a good signal-to-noise ratio.

o Data Processing: Process the acquired data by applying a Fourier transform, phasing, and
baseline correction. The chemical shifts of the *°F signals will provide information about the
local environment of the 5-Fluorotryptophan residues within the protein.

Signaling Pathways and Experimental Workflows

The incorporation of 5-Fluorotryptophan into proteins allows for the detailed investigation of
various biological processes. One key area of study is the metabolism of tryptophan itself,
which is a precursor to several important signaling molecules, including serotonin and
kynurenine.[9][10] The introduction of a fluorine atom provides a unique spectroscopic handle
to trace the metabolic fate of tryptophan analogs.
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The following diagram illustrates the major metabolic pathways of tryptophan and indicates
where 5-Fluorotryptophan can act as a probe.
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Caption: Major metabolic pathways of tryptophan.

The following diagram illustrates a typical experimental workflow for using 5-Fluorotryptophan
in protein structural studies.
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Caption: Experimental workflow for protein studies.

Conclusion
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5-Fluorotryptophan is a readily available and powerful tool for researchers in the fields of
biochemistry, structural biology, and drug development. Its unique properties as an NMR probe
allow for detailed investigations into protein structure, function, and dynamics that are often not
possible with other methods. By understanding the commercial sources, technical
specifications, and experimental protocols associated with 5-Fluorotryptophan, researchers
can effectively incorporate this valuable molecule into their studies to gain new insights into
complex biological systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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